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Compound of Interest

Compound Name: Strontium peroxide

Cat. No.: B074079 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparative analysis of the synthesis of strontium
peroxide (SrO₂) and calcium peroxide (CaO₂), two inorganic peroxides with significant

applications in various fields, including as oxidizing agents and in environmental remediation.

This document outlines common synthesis methodologies, presents key experimental data for

comparison, and provides detailed protocols for reproducible synthesis.

Overview of Synthesis Methods
The most prevalent method for synthesizing both strontium peroxide and calcium peroxide is

through a precipitation reaction in an aqueous solution. This typically involves the reaction of a

soluble metal salt with hydrogen peroxide in a basic medium, leading to the formation of a

hydrated peroxide precipitate. This hydrated form is subsequently dehydrated to yield the

anhydrous peroxide.

Alternative methods, such as the direct oxidation of the corresponding metal oxide at high

temperatures and pressures, have been reported, particularly for strontium peroxide.

However, the precipitation method is generally favored due to its milder reaction conditions and

scalability.
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The following table summarizes the key quantitative data and reaction parameters for the

synthesis of strontium peroxide and calcium peroxide based on reported experimental

findings.

Parameter Strontium Peroxide (SrO₂) Calcium Peroxide (CaO₂)

Precursor Salt Strontium Nitrate (Sr(NO₃)₂)
Calcium Chloride (CaCl₂)[1],

Calcium Hydroxide (Ca(OH)₂)

Peroxide Source Hydrogen Peroxide (H₂O₂) Hydrogen Peroxide (H₂O₂)

Solvent Deionized Water Deionized Water

Basifying Agent
Ammonium Hydroxide

(NH₄OH)

Ammonium Hydroxide

(NH₄OH), Sodium Hydroxide

(NaOH)[2]

Reaction Temperature
~0 °C for octahydrate

precipitation[1]

0-8 °C for octahydrate

precipitation[3]

Initial Precipitate
Strontium Peroxide

Octahydrate (SrO₂·8H₂O)

Calcium Peroxide Octahydrate

(CaO₂·8H₂O)[1]

Dehydration Temperature 115 °C for 24 hours[1]
60 °C for 0.5h, then 140 °C for

0.5h[3]

Reported Yield 2.5-3 g from 5g Sr(NO₃)₂ 67.3% at 0 °C[1], ~75-80%[4]

Reported Purity High purity achievable ~75-80%[4]

Key Challenges
Prevention of carbonate

formation

Controlling particle size and

preventing agglomeration,

avoiding contamination with

calcium carbonate[5]

Characterization
XRD, Chemical Analysis,

Atomic Adsorption
XRD, SEM, FTIR, TGA[6][7][8]
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This protocol is adapted from a procedure reported by NASA for the synthesis of pure

strontium peroxide.[1]

Materials:

Strontium Nitrate (Sr(NO₃)₂)

30% Hydrogen Peroxide (H₂O₂)

Concentrated Ammonium Hydroxide (NH₄OH)

Deionized Water

Procedure:

Dissolve 0.4 mol of strontium nitrate in 1.5 liters of deionized water in a reaction vessel.

Add an excess of aqueous ammonia (approximately 2 mol in 600 mL of water) to the stirred

salt solution.

Cool the solution to approximately 0 °C in an ice bath.

Slowly add a stoichiometric amount of 30% hydrogen peroxide dropwise to the cold, stirred

solution. A white precipitate of strontium peroxide octahydrate will form.

Continue stirring for a short period to ensure complete precipitation.

Filter the precipitate using a Buchner funnel and wash with cold deionized water to remove

any unreacted reagents and byproducts.

Dry the freshly prepared strontium peroxide octahydrate in an oven at 115 °C for 24 hours

to obtain anhydrous strontium peroxide. It is recommended to perform the drying in a CO₂-

free atmosphere to prevent carbonate formation.[1]

Synthesis of Calcium Peroxide via Precipitation
This protocol is a generalized procedure based on several reported methods for the synthesis

of calcium peroxide.[1][3]
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Materials:

Calcium Chloride (CaCl₂)

30% Hydrogen Peroxide (H₂O₂)

Concentrated Ammonium Hydroxide (NH₄OH)

Deionized Water

Procedure:

Prepare a solution of calcium chloride in deionized water in a reaction flask.

Cool the flask to 0-8 °C using an ice bath.

While stirring, add a stoichiometric amount of 30% hydrogen peroxide to the calcium chloride

solution.

Slowly add cold concentrated ammonium hydroxide dropwise to the solution. A white

precipitate of calcium peroxide octahydrate will form. Maintain the temperature between 0-8

°C during this process.

After the addition is complete, continue to stir the mixture in the ice bath for approximately 30

minutes.

Filter the resulting precipitate and wash it 2-3 times with a small amount of cold deionized

water.

To obtain anhydrous calcium peroxide, first dry the precipitate in a constant-temperature

oven at 60 °C for 30 minutes to form the dihydrate, and then increase the temperature to 140

°C and dry for another 30 minutes.[3]

Visualization of Synthesis Workflows
The following diagrams illustrate the experimental workflows for the synthesis of strontium
peroxide and calcium peroxide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b074079?utm_src=pdf-custom-synthesis
https://ntrs.nasa.gov/api/citations/19910013097/downloads/19910013097.pdf
https://www.mdpi.com/2073-4360/14/18/3866
https://www.mdpi.com/2073-4360/14/18/3866
https://patents.google.com/patent/CN102390816A/en
https://patents.google.com/patent/CN102390816A/en
https://patents.google.com/patent/CN105668521A/en
https://patents.google.com/patent/CN105668521A/en
https://pubs.rsc.org/en/content/articlepdf/2018/ra/c7ra08758f
https://pmc.ncbi.nlm.nih.gov/articles/PMC9501176/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9501176/
https://www.researchgate.net/figure/The-characterization-of-synthesized-calcium-peroxide-CaO2-nanoparticles-CPN-Scanning_fig3_372745455
https://www.mdpi.com/2073-4360/15/5/1327
https://www.benchchem.com/product/b074079#comparative-analysis-of-strontium-peroxide-and-calcium-peroxide-synthesis
https://www.benchchem.com/product/b074079#comparative-analysis-of-strontium-peroxide-and-calcium-peroxide-synthesis
https://www.benchchem.com/product/b074079#comparative-analysis-of-strontium-peroxide-and-calcium-peroxide-synthesis
https://www.benchchem.com/product/b074079#comparative-analysis-of-strontium-peroxide-and-calcium-peroxide-synthesis
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b074079?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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